Cas no 18001-60-0 (Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl-)

Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- is a silane-based compound characterized by its tetraethoxy and dimethyl functional groups attached to a disiloxane backbone. This structure imparts hydrolytic stability and reactivity, making it suitable for applications in crosslinking, surface modification, and polymer synthesis. The ethoxy groups facilitate sol-gel processes, enabling the formation of silica-like networks under mild conditions, while the dimethyl substituents enhance organic compatibility. Its balanced reactivity and stability make it valuable in coatings, adhesives, and hybrid material formulations. The compound is particularly useful in industries requiring controlled siloxane chemistry, such as electronics, ceramics, and specialty polymers. Proper handling under inert conditions is recommended due to its moisture sensitivity.
Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- structure
18001-60-0 structure
Product Name:Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl-
CAS No:18001-60-0
MF:C10H26O5Si2
MW:282.481445789337
MDL:MFCD00053881
CID:171781
PubChem ID:87398
Update Time:2025-08-05

Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl-
    • [diethoxy(methyl)silyl]oxy-diethoxy-methylsilane
    • 1,1,3,3-TETRAETHOXY-1,3-DIMETHYLDISILOXANE
    • 1,1,3,3-Tetraaethoxy-1,3-dimethyl-disiloxan
    • 1,1,3,3-tetraethoxy-1,3-dimethyl-disiloxane
    • 1,2-Dimethyl-1,1,2,2-tetraethoxydisiloxan
    • EINECS 241-915-7
    • Tetraethoxydimethyldisiloxa
    • 1,3-Dimethyl-1,1,3,3-tetraethoxypropanedisiloxane
    • 1,1,3,3-Tetraethoxy-1,3-dimethylpropanedisiloxane
    • SCHEMBL211737
    • DTXSID40170897
    • 1 pound not1 pound not3 pound not3-Tetraethoxy-1,3-dimethyldisiloxane
    • 18001-60-0
    • MFCD00053881
    • FT-0737587
    • 1,1,3,3-Tetraethoxy-1,3,Dimethyldisiloxane
    • NS00052132
    • Disiloxane, 1,1,3,3-tetraethoxy-1,3-dimethyl-
    • 2356-TETRAMETHYLBENZALDEHYDE97
    • 1,1,3,3-TETRAETHOXY-1,3-DIMETHYLDISILOXANE 95%
    • 1,1,3,3-TETRAETHOXY-1,3-DIMETHYLDISILOXANE, 92%
    • OPHLEQJKSDAYRR-UHFFFAOYSA-N
    • DTXCID6093388
    • MDL: MFCD00053881
    • Inchi: 1S/C10H26O5Si2/c1-7-11-16(5,12-8-2)15-17(6,13-9-3)14-10-4/h7-10H2,1-6H3
    • InChI Key: OPHLEQJKSDAYRR-UHFFFAOYSA-N
    • SMILES: [Si](C)(OCC)(OCC)O[Si](C)(OCC)OCC

Computed Properties

  • Exact Mass: 282.13200
  • Monoisotopic Mass: 282.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2

Experimental Properties

  • Density: 0.953
  • Boiling Point: 205 °C
  • Flash Point: 58°C
  • Refractive Index: 1.3912
  • PSA: 46.15000
  • LogP: 2.28640

Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- Security Information

  • Hazardous Material transportation number:UN 1993
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36/37/39
  • TSCA:No

Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- Related Literature

Additional information on Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl-

Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- (CAS No. 18001-60-0): A Versatile Silicone Intermediate for Modern Applications

Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl-, with the CAS No. 18001-60-0, is a specialized organosilicon compound that has garnered significant attention in industries ranging from coatings to adhesives. This compound, often referred to as a tetraethoxy-functionalized disiloxane, is prized for its unique molecular structure, which combines siloxane backbone stability with alkoxy group reactivity. Its chemical formula, C10H26O4Si2, highlights its hybrid organic-inorganic nature, making it a valuable intermediate in silicone chemistry.

In recent years, the demand for high-performance silicone materials has surged, driven by trends in sustainable manufacturing and green chemistry. Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- plays a pivotal role here, as its hydrolyzable ethoxy groups enable crosslinking under mild conditions, reducing energy consumption during production. This aligns with the growing focus on low-VOC (volatile organic compound) formulations, a hot topic in coatings and sealants industries. Researchers and manufacturers frequently search for "eco-friendly silicone crosslinkers" or "water-based silicone additives," where this compound offers compelling solutions.

The compound’s dual functionality—featuring both methyl groups for hydrophobicity and ethoxy groups for reactivity—makes it a versatile building block. For instance, in nanomaterial synthesis, it serves as a precursor for silica hybrid composites, a trending area in advanced materials science. Users often inquire about "siloxane modifiers for nanoparticles" or "sol-gel precursors," where CAS No. 18001-60-0 is a key candidate. Its ability to form uniform thin films also makes it relevant for optical coatings, a sector experiencing rapid growth due to applications in LEDs and solar panels.

Another notable application is in adhesive formulations, where Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- enhances bond strength and moisture resistance. Searches for "high-temperature resistant adhesives" or "flexible silicone binders" often lead to discussions about this compound. Its hydrolysis-condensation reactivity allows for tailored curing speeds, addressing the need for process optimization in industrial settings. Furthermore, its compatibility with polymers and resins expands its utility in 3D printing materials, a field where "silicone-based printable inks" are gaining traction.

From a safety and handling perspective, Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- is classified as a stable compound under normal conditions, though proper storage in anhydrous environments is recommended to prevent premature hydrolysis. This practicality aligns with queries like "storage conditions for alkoxysilanes" or "handling moisture-sensitive silicones." Additionally, its low toxicity profile makes it suitable for consumer product applications, such as personal care silicones, where "skin-safe silicone ingredients" are highly sought after.

In summary, Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- (CAS No. 18001-60-0) is a multifaceted compound bridging innovation and sustainability. Its applications span coatings, adhesives, nanomaterials, and beyond, answering today’s industrial challenges while meeting eco-conscious demands. As research continues, its role in next-generation materials is poised to expand, solidifying its status as a cornerstone of modern silicone chemistry.

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